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Diethylamine Hydrochloride: A Comprehensive
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Introduction
Diethylamine hydrochloride ((C₂H₅)₂NH·HCl), also known as diethylammonium chloride, is a

white to off-white crystalline solid. It is the hydrochloride salt of the secondary amine

diethylamine. This compound serves as a crucial intermediate and reagent in a multitude of

applications, including the synthesis of pharmaceuticals, agrochemicals, and dyes. Its utility in

organic synthesis is primarily as a source of the diethylamino group or as a catalyst. This

technical guide provides an in-depth overview of the physical and chemical characteristics of

diethylamine hydrochloride, complete with detailed experimental protocols and data

presented for clarity and practical application in a research and development setting.

Physical and Chemical Characteristics
Diethylamine hydrochloride is a hygroscopic substance, meaning it readily absorbs moisture

from the atmosphere. It is stable under normal laboratory conditions but is incompatible with

strong oxidizing agents.[1] When heated to decomposition, it may emit toxic fumes of nitrogen

oxides, carbon monoxide, carbon dioxide, and hydrogen chloride gas.
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Table 1: General and Physical Properties of
Diethylamine Hydrochloride

Property Value Source(s)

CAS Number 660-68-4 [2]

Molecular Formula C₄H₁₂ClN [3]

Molecular Weight 109.60 g/mol [4]

Appearance
White to off-white crystalline

solid
[5]

Melting Point 227-230 °C [6]

Boiling Point 320-330 °C [6]

Density 1.041 g/cm³ at 21 °C [3]

pKa (of diethylammonium ion) ~11.0 [2][4]

Table 2: Solubility of Diethylamine Hydrochloride
Solvent Solubility Source(s)

Water Highly soluble [5]

Ethanol Soluble [3]

Chloroform Soluble [2]

Diethyl ether Insoluble [3]

Synthesis and Purification
The most common method for the preparation of diethylamine hydrochloride is the acid-base

reaction between diethylamine and hydrochloric acid.

Experimental Protocol: Synthesis of Diethylamine
Hydrochloride
Materials:
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Diethylamine

Concentrated Hydrochloric Acid (HCl)

Ethanol

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve diethylamine in ethanol.

Cool the flask in an ice bath to manage the exothermic nature of the reaction.

Slowly add a stoichiometric amount of concentrated hydrochloric acid to the stirred solution.

After the addition is complete, continue to stir the reaction mixture for a designated period to

ensure complete salt formation.

Remove the solvent using a rotary evaporator to yield the crude diethylamine
hydrochloride salt.[5]

Experimental Protocol: Purification by Recrystallization
Materials:

Crude Diethylamine Hydrochloride

Ethanol

Diethyl ether

Erlenmeyer flasks
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Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve the crude diethylamine hydrochloride in a minimal amount of hot ethanol in an

Erlenmeyer flask.[5]

If any insoluble impurities are present, perform a hot gravity filtration.

Allow the solution to cool slowly to room temperature to promote the formation of large

crystals.

Once the solution has reached room temperature, place it in an ice bath to maximize crystal

formation.

To the cold solution, slowly add diethyl ether, in which the salt is insoluble, to precipitate out

the purified product.[5]

Collect the purified crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble

impurities.

Dry the crystals under vacuum to remove residual solvent.
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Sample and Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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